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Compound of Interest

Compound Name: 2-Chloro-4-hydroxybenzamide

Cat. No.: B1591874

An In-depth Technical Guide to the Safe Handling of 2-Chloro-4-hydroxybenzamide for Research and Development

Introduction: A Proactive Approach to Laboratory Safety
2-Chloro-4-hydroxybenzamide (CAS No: 1046818-83-0) is a substituted benzamide derivative utilized in various research and development applica

chemical, a comprehensive understanding of its properties and associated hazards is not merely a regulatory requirement but a cornerstone of scient

scientist's perspective on safe handling, risk mitigation, and emergency preparedness. The causality behind each recommendation is explained to em

Section 1: Compound Identification and Physicochemical Profile
A foundational element of safe handling is a clear understanding of the compound's identity and physical characteristics. These properties influence it

Property Value

Chemical Name 2-Chloro-4-hydroxybenzamide

CAS Number 1046818-83-0

Molecular Formula C₇H₆ClNO₂

Molecular Weight 171.58 g/mol

Appearance Light yellow to yellow solid

Predicted Boiling Point 320.5 ± 32.0 °C

Predicted Density 1.447 ± 0.06 g/cm³

Storage Temperature Room Temperature, sealed in a dry environment

pKa (Predicted) 7.69 ± 0.18

Section 2: Comprehensive Hazard Analysis
2-Chloro-4-hydroxybenzamide is classified as a hazardous substance.[4] Understanding the specific nature of these hazards is critical for implemen

Hazard Class Category Sign

Skin Corrosion/Irritation Category 2 War

Serious Eye Damage/Eye Irritation Category 2 War

Specific target organ toxicity (single exposure) Category 3 War

Source: Fisher Scientific Safety Data Sheet.[4]

The causality for these irritant effects lies in the molecule's structure. The phenolic hydroxyl group and the chlorinated aromatic ring can interact with 

subsequent respiratory tract irritation.
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Section 3: The Hierarchy of Controls: A Multi-Layered Safety Strategy
A robust safety plan relies on the "hierarchy of controls," a framework that prioritizes the most effective measures. This approach moves from broad e

Engineering Controls: The First Line of Defense
The most effective way to prevent exposure is to handle the material in a controlled environment.

Chemical Fume Hood: All weighing, transferring, and reaction setup involving solid 2-Chloro-4-hydroxybenzamide or its solutions should be perfo

source.

Ventilation: The laboratory must be equipped with adequate general ventilation to ensure any fugitive emissions are diluted and removed.[5][6]

Safety Stations: Eyewash stations and safety showers must be readily accessible and located close to the workstation where the compound is han

Administrative Controls: Standardizing Safe Practices
These are the protocols and work practices that minimize risk.

Standard Operating Procedures (SOPs): A detailed, written SOP for handling 2-Chloro-4-hydroxybenzamide must be available to all personnel.

Training: All researchers must be trained on the specific hazards and handling procedures for this compound before beginning work.

Hygiene: Wash hands and any exposed skin thoroughly after handling.[4][5] Do not eat, drink, or smoke in the laboratory.

Personal Protective Equipment (PPE): The Final Barrier
PPE is essential but should be considered the last line of defense after engineering and administrative controls are in place.

PPE Category Item Stan

Eye and Face Protection
Chemical safety goggles or safety glasses with side shields. A face shield may

be required for splash risks.
EN1

Hand Protection Chemical-resistant gloves (e.g., Nitrile or Neoprene). Con

Body Protection Laboratory coat. Stan

Respiratory Protection A NIOSH/MSHA or European Standard EN 149 approved respirator. Use 

Section 4: Procedural Workflow for Safe Handling
This section outlines a step-by-step methodology for handling 2-Chloro-4-hydroxybenzamide, integrating the control measures previously discussed
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Caption: A workflow diagram illustrating the key phases of safely handling 2-Chloro-4-hydroxybenzamide.

Section 5: Emergency Response Protocols
Even with robust controls, the potential for accidental exposure exists. A clear, rehearsed emergency plan is vital.
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First-Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an exposure.
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Accidental Release and Firefighting
Spill Response: In the event of a spill, ensure adequate ventilation and wear full PPE.[4][6] Avoid dust formation.[6] Sweep or shovel the spilled sol

Firefighting: Use extinguishing media appropriate for the surrounding fire, such as dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam.[6]

carbon oxides (CO, CO₂) and hydrogen chloride gas.[6]
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Caption: A decision-making diagram for initial responses to common laboratory emergencies.

Section 6: Storage, Stability, and Disposal
Chemical Stability and Storage

Stability: The compound is stable under normal, recommended storage conditions.[4][10]

Conditions to Avoid: Incompatible products and materials.[4][10]

Incompatible Materials: Avoid contact with strong oxidizing agents.[4][10]

Storage Requirements: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][5][6] This prevents degradation and reduces th
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Waste Disposal
All waste containing 2-Chloro-4-hydroxybenzamide, including empty containers and contaminated materials, must be treated as hazardous chemica

not dispose of it in the sanitary sewer or general trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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